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Compound of Interest

Compound Name: Ribi-529

Cat. No.: B1243325 Get Quote

Introduction

Ribi-529, also known as RC-529, is a synthetic, aminoalkyl glucosaminide 4-phosphate that

functions as a potent vaccine adjuvant.[1][2] It is a mimetic of monophosphoryl lipid A (MPL),

the detoxified and immunostimulatory component of lipopolysaccharide (LPS).[2][3] Like MPL,

Ribi-529 stimulates the innate immune system by acting as an agonist for Toll-like receptor 4

(TLR4).[1] This activity enhances the host's immune response to co-administered antigens,

making it a valuable component in the development of prophylactic and therapeutic vaccines

against infectious diseases, cancer, and allergies. Preclinical and clinical studies have

demonstrated that Ribi-529 has an efficacy and safety profile comparable to that of MPL,

positioning it as a leading synthetic adjuvant.

Mechanism of Action

The primary mechanism of Ribi-529 involves the activation of the TLR4 signaling pathway.

TLR4 is a pattern recognition receptor expressed on the surface of innate immune cells, such

as macrophages and dendritic cells. Upon binding, Ribi-529 initiates a signaling cascade that

leads to the activation of transcription factors, including NF-κB and interferon regulatory factors

(IRFs). This results in the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-12)

and Type I interferons, which are crucial for mobilizing and directing the adaptive immune

system. The resulting immune response is typically biased towards a T helper 1 (Th1)

phenotype, which is essential for effective cellular immunity against intracellular pathogens and

tumors.
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General Workflow for Ribi-529 Adjuvant Evaluation

Phase 1: Preparation

Phase 2: Immunization

Phase 3: Immunological Analysis Phase 4: Efficacy (Optional)

1. Formulate Antigen
with Ribi-529

2. Group Animals
(Control vs. Ribi-529)

3. Primary Immunization
(Day 0)

4. First Boost
(Day 14)

5. Second Boost
(Day 28)

6. Collect Samples
(Serum, Spleen, BALF) 8. Pathogen Challenge

Parallel Cohort

7a. Humoral Analysis
(ELISA: IgG, IgA)

7b. Cellular Analysis
(ELISpot, Flow Cytometry)

9. Evaluate Protection
(Survival, Pathogen Load)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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